(3R*,4S*)-1-(2-ethylisonicotinoyl)-3,4-dimethylpiperidin-4-ol

• IUPAC Name: (2-ethylpyridin-4-yl)-[(3R,4S)-4-hydroxy-3,4-dimethylpiperidin-1-yl]methanone
• InChI: InChI=1S/C15H22N2O2/c1-4-13-9-12(5-7-16-13)14(18)17-8-6-15(3,19)11(2)10-17/h5,7,9,11,19H,4,6,8,10H2,1-3H3/t11-,15+/m1/s1
• InChI Key: UJPFRPIGYKTVMN-ABAIWWIYSA-N
• Canonical SMILES: CCC1=NC=CC(=C1)C(=O)N2CCC(C(C2)C)(C)O
• Isomeric SMILES: CCC1=NC=CC(=C1)C(=O)N2CC[C@]([C@@H](C2)C)(C)O
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

Synthesis Analysis

The synthesis of diastereoisomeric piperidin-4-ols, closely related to the compound of interest, involves the formation of cis and trans configurations and their derived esters. The configurations and conformations are determined based on spectroscopic characteristics, showcasing the complexity of synthesizing such stereochemically rich compounds (Casy & Jeffery, 1972).

Molecular Structure Analysis

The molecular structure and spectroscopic properties of related compounds have been evaluated using various spectroscopic techniques and quantum chemical calculations. For example, studies involving ethyl-4-[2-(thiocarbamoyl)hydrazinylidene]-3,5-dimethyl-1H-pyrrole-2-carboxylate utilized NMR, UV-Vis, FT-IR, and Mass spectroscopy alongside DFT calculations, revealing insights into their structural conformations and electronic transitions (Singh et al., 2013).

Chemical Reactions and Properties

Chemical behavior analysis, such as the weak nucleophilic base properties of analogs like 4-ethyl-2,6-diisopropyl-3,5-dimethylpyridine, indicates the influence of steric hindrance and electronic effects on their reactivity. The synthesis and analysis of these bases provide insights into the steric and electronic prerequisites for chemical reactivity and potential applications (Balaban et al., 2004).

Physical Properties Analysis

The determination of physical properties, such as conformational behavior and hydrogen bonding capabilities, is crucial for understanding the compound's stability and interactions. Studies on related molecules, such as N-Aryl-Substituted 3-hydroxypyridin-4-ones, highlight the role of hydrogen bonding in stabilizing dimeric structures, which is essential for predicting the solubility and crystallinity of these compounds (Burgess et al., 1998).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, can be deduced from spectroscopic analyses and computational studies. For instance, the synthesis and analysis of ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate using a combination of spectroscopic techniques and DFT calculations provide valuable insights into the compound's electrophilic character and hydrogen bonding capabilities (Singh et al., 2013).